Cas no 1358275-84-9 (N-(2-methoxy-5-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide)

• Product Name: N-(2-methoxy-5-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide
• CAS No: 1358275-84-9
• MF: C₂₂H₂₃N₅O₃
• MW: 405.449724435806
• CID: 5400060
• Update Time: 2025-06-08

N-(2-methoxy-5-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-methylphenyl)-2-(4-oxo-1-propyl-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide
• N-(2-methoxy-5-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

• Inchi： 1S/C22H23N5O3/c1-4-7-19-24-25-21-22(29)26(16-8-5-6-9-17(16)27(19)21)13-20(28)23-15-12-14(2)10-11-18(15)30-3/h5-6,8-12H,4,7,13H2,1-3H3,(H,23,28)
• InChI Key： UFEBLVUXVLZZMF-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1OC)(=O)CN1C2=C(N3C(CCC)=NN=C3C1=O)C=CC=C2

Additional information on N-(2-methoxy-5-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

Research Brief on N-(2-methoxy-5-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide (CAS: 1358275-84-9)

The compound N-(2-methoxy-5-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide (CAS: 1358275-84-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways implicated in inflammatory and oncogenic processes. The structural uniqueness of the triazoloquinoxaline core, combined with the acetamide side chain, facilitates selective binding to target proteins, thereby modulating downstream signaling cascades. This mechanism has been validated through in vitro and in vivo models, demonstrating promising results in reducing tumor proliferation and inflammatory markers.

One of the key advancements in the research of this compound is its optimized synthetic route, which has been refined to improve yield and purity. The current protocol involves a multi-step synthesis starting from commercially available quinoxaline derivatives, followed by sequential functionalization to introduce the triazole and acetamide moieties. Analytical techniques such as HPLC and NMR spectroscopy have confirmed the structural integrity and high purity of the final product, which is critical for reproducible biological activity.

In preclinical studies, the compound exhibited favorable pharmacokinetic properties, including good oral bioavailability and a half-life conducive to once-daily dosing. Toxicology assessments in animal models have shown a manageable safety profile, with no significant off-target effects reported at therapeutic doses. These findings position the compound as a viable candidate for further clinical development, particularly in indications such as rheumatoid arthritis and certain solid tumors.

Despite these promising results, challenges remain in translating the compound's preclinical success to human trials. Issues such as metabolic stability and potential drug-drug interactions require further investigation. Ongoing research is focused on structural analogs to address these limitations while retaining the compound's efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development timeline.

In conclusion, N-(2-methoxy-5-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide represents a compelling case study in the rational design of small-molecule therapeutics. Its unique chemical scaffold and biological activity underscore the importance of continued investment in chemical biology research. Future studies will likely explore its potential in combination therapies and expanded indications, further solidifying its place in the medicinal chemistry landscape.